Cas no 62538-62-9 (Butanoic acid, 4,4'-[1,2-ethanediylbis(methylimino)]bis[4-oxo-)

• Product Name: Butanoic acid, 4,4'-[1,2-ethanediylbis(methylimino)]bis[4-oxo-
• CAS No: 62538-62-9
• MF: C₁₂H₂₀N₂O₆
• MW: 288.297003746033
• CID: 441159
• PubChem ID: 12331576
• Update Time: 2025-04-19

Butanoic acid, 4,4'-[1,2-ethanediylbis(methylimino)]bis[4-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4,4'-[1,2-ethanediylbis(methylimino)]bis[4-oxo-
• 4-[2-[3-carboxypropanoyl(methyl)amino]ethyl-methylamino]-4-oxobutanoic acid
• DTXSID00490624
• SCHEMBL4508931
• 4,4'-[Ethane-1,2-diylbis(methylazanediyl)]bis(4-oxobutanoic acid)
• 62538-62-9

• Inchi： 1S/C12H20N2O6/c1-13(9(15)3-5-11(17)18)7-8-14(2)10(16)4-6-12(19)20/h3-8H2,1-2H3,(H,17,18)(H,19,20)
• InChI Key： VDVJDWASJJNMQI-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)N(C)CCN(C)C(CCC(=O)O)=O

Computed Properties

• Exact Mass: 288.1322
• Monoisotopic Mass: 288.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.22